2-(2-Furyl)-8-methylquinoline-4-carboxylic acid
Description
2-(2-Furyl)-8-methylquinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C15H11NO3 and its molecular weight is 253.25 g/mol. The purity is usually 95%.
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Scientific Research Applications
Insights from Furan and Quinoline Derivatives Research
Biological Activities of Furan Derivatives :
- Furan fatty acids, structurally similar to 2-(Furan-2-yl)-8-methylquinoline-4-carboxylic acid, have been found to exhibit positive health benefits including antioxidant and anti-inflammatory activities. However, the role of their major metabolite, CMPF, in health is controversial, with studies indicating both positive and negative associations with conditions like diabetes and renal health (Xu et al., 2017).
Furan Derivatives in Biomass Conversion :
- The study of furan derivatives is crucial in biomass conversion, specifically in the production of platform chemicals like 5-Hydroxymethylfurfural (HMF) from plant feedstocks. These chemicals serve as feedstock for various industries, highlighting the potential industrial application of furan-containing compounds like 2-(Furan-2-yl)-8-methylquinoline-4-carboxylic acid (Chernyshev et al., 2017).
Medicinal Chemistry of Quinoline Derivatives :
- 8-Hydroxyquinoline, a structural component of the compound , has been a significant scaffold in medicinal chemistry. It has led to the development of a broad spectrum of potent drug molecules targeting life-threatening diseases such as cancer and neurodegenerative disorders, indicating the therapeutic potential of related compounds (Gupta et al., 2021).
Furan and Quinoline in Nucleobase Chemistry :
- Furan and quinoline derivatives play a critical role in drug design, especially in the medicinal chemistry of nucleobases and nucleosides. The presence of furan-2-yl and quinoline moieties can significantly influence the activity of bioactive molecules, underlining the importance of compounds like 2-(Furan-2-yl)-8-methylquinoline-4-carboxylic acid in pharmaceutical development (Ostrowski, 2022).
Properties
IUPAC Name |
2-(furan-2-yl)-8-methylquinoline-4-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO3/c1-9-4-2-5-10-11(15(17)18)8-12(16-14(9)10)13-6-3-7-19-13/h2-8H,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQKBIVUDNKUHNT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=CC(=N2)C3=CC=CO3)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401225485 |
Source
|
| Record name | 4-Quinolinecarboxylic acid, 2-(2-furanyl)-8-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401225485 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
438228-40-1 |
Source
|
| Record name | 4-Quinolinecarboxylic acid, 2-(2-furanyl)-8-methyl- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=438228-40-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Quinolinecarboxylic acid, 2-(2-furanyl)-8-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401225485 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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